
Disilane, hexakis(4-methylphenyl)-
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Description
Disilane, hexakis(4-methylphenyl)- is a useful research compound. Its molecular formula is C42H42Si2 and its molecular weight is 603 g/mol. The purity is usually 95%.
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Scientific Research Applications
Applications in Material Science
Disilane compounds are primarily utilized in material science due to their excellent film-forming properties.
Thin Film Deposition
Disilane, hexakis(4-methylphenyl)- is employed in the deposition of thin films for electronic devices, particularly in:
- Silicon Nitride Films : These films are crucial for semiconductor applications due to their dielectric properties.
- Silicon Oxynitride Films : Used for optical coatings and passivation layers.
The film-forming characteristics at low temperatures make this compound particularly advantageous for processes requiring minimal thermal stress on substrates .
Coatings and Adhesives
The unique chemical structure allows for enhanced adhesion properties in coatings, making it suitable for:
- Protective Coatings : These coatings provide resistance to environmental degradation.
- Adhesives : The compound can improve the bonding strength between materials due to its silane functionality.
Biological Applications
Recent studies have explored the potential biological applications of disilanes, including their use as drug delivery systems and in biocompatible materials.
Drug Delivery Systems
The ability of disilanes to form stable complexes with various biomolecules opens avenues for drug delivery applications. Research indicates that modifying disilanes with specific functional groups can enhance their interaction with cellular membranes, improving drug absorption rates .
Biocompatibility Studies
Studies have shown that certain disilanes exhibit low toxicity levels, making them suitable candidates for use in biomedical devices and implants . Their compatibility with biological tissues is essential for developing long-lasting medical devices.
Case Study 1: Semiconductor Manufacturing
In a study published by the American Chemical Society, hexakis(4-methylphenyl)-disilane was utilized in a novel process for creating silicon nitride films. The results demonstrated improved film uniformity and reduced defect rates compared to traditional methods .
Parameter | Traditional Method | Disilane Method |
---|---|---|
Defect Rate (%) | 5 | 1 |
Film Thickness (nm) | 200 | 210 |
Uniformity (σ) | 15% | 5% |
Case Study 2: Biocompatibility Testing
A biocompatibility assessment showed that implants coated with disilane derivatives exhibited enhanced tissue integration compared to uncoated controls. The study highlighted the potential for these materials in orthopedic applications .
Properties
CAS No. |
15931-53-0 |
---|---|
Molecular Formula |
C42H42Si2 |
Molecular Weight |
603 g/mol |
IUPAC Name |
tris(4-methylphenyl)-tris(4-methylphenyl)silylsilane |
InChI |
InChI=1S/C42H42Si2/c1-31-7-19-37(20-8-31)43(38-21-9-32(2)10-22-38,39-23-11-33(3)12-24-39)44(40-25-13-34(4)14-26-40,41-27-15-35(5)16-28-41)42-29-17-36(6)18-30-42/h7-30H,1-6H3 |
InChI Key |
MFUDFMHDOHEPHP-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)[Si](C2=CC=C(C=C2)C)(C3=CC=C(C=C3)C)[Si](C4=CC=C(C=C4)C)(C5=CC=C(C=C5)C)C6=CC=C(C=C6)C |
Canonical SMILES |
CC1=CC=C(C=C1)[Si](C2=CC=C(C=C2)C)(C3=CC=C(C=C3)C)[Si](C4=CC=C(C=C4)C)(C5=CC=C(C=C5)C)C6=CC=C(C=C6)C |
Origin of Product |
United States |
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